3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzoic acid
Overview
Description
“3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzoic acid” is an aromatic compound, containing a benzene ring, two oxygen atoms, and a nitrogen atom . It is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and other areas of scientific research.
Synthesis Analysis
The synthesis pathway for this compound involves the conversion of 3-methoxybenzoic acid to the final product through a series of reactions. The starting materials include 3-methoxybenzoic acid, 2,4-dioxo-1,3-diazinan-1-amine, Sodium hydroxide, Sodium nitrite, Hydrochloric acid, Sodium nitrate, Sulfuric acid, Sodium bicarbonate, and Ethanol.Molecular Structure Analysis
The molecular weight of this compound is 264.24 . The IUPAC name is 4-(2,4-dioxotetrahydropyrimidin-1(2H)-yl)-3-methoxybenzoic acid . The InChI code is 1S/C12H12N2O5/c1-19-9-6-7(11(16)17)2-3-8(9)14-5-4-10(15)13-12(14)18/h2-3,6H,4-5H2,1H3,(H,16,17)(H,13,15,18) .Physical And Chemical Properties Analysis
This compound appears as a powder . The storage temperature is at room temperature .Scientific Research Applications
- Anti-inflammatory Properties : Researchers have investigated 4-DMBA for its potential anti-inflammatory effects. Its structure suggests that it may modulate inflammatory pathways, making it a candidate for drug development .
- Anticancer Activity : Some studies explore 4-DMBA as a potential anticancer agent. Its benzene ring and functional groups could interact with cellular targets involved in cancer progression .
- Organic Semiconductors : 4-DMBA’s conjugated structure makes it interesting for organic electronics. Researchers have explored its use as a building block for organic semiconductors in devices like organic field-effect transistors (OFETs) .
- Photovoltaics : Investigations into 4-DMBA derivatives have focused on their photovoltaic properties. These compounds may contribute to efficient solar cell materials .
- Crystal Packing Studies : Researchers have examined the crystal structures of 4-DMBA and related compounds. Understanding their packing arrangements can provide insights into crystal engineering and supramolecular interactions .
- Enzyme Inhibition : The nitrogen atom in 4-DMBA’s heterocyclic ring suggests potential enzyme inhibition. Studies have explored its interaction with enzymes involved in various biological processes .
- Antibacterial Properties : Some investigations have assessed 4-DMBA derivatives for antibacterial activity. These compounds may serve as leads for novel antibiotics .
- Quantum Chemical Calculations : Researchers have used computational methods to study the electronic properties, reactivity, and stability of 4-DMBA. These insights aid in understanding its behavior in various environments .
- Teaching Tool : 4-DMBA’s intriguing structure can be used as an educational example in organic chemistry courses. It highlights concepts related to aromaticity, heterocycles, and functional groups.
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Supramolecular Chemistry and Crystal Engineering
Biological Applications
Computational Chemistry and Molecular Modeling
Chemical Education and Outreach
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzoic acid involves the conversion of 4-methoxybenzoic acid to the final product through a series of reactions.", "Starting Materials": [ "4-methoxybenzoic acid", "thionyl chloride", "2,4-dioxo-1,3-diazinan", "triethylamine", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "4-methoxybenzoic acid is first converted to its corresponding acid chloride using thionyl chloride and triethylamine as a catalyst.", "The acid chloride is then reacted with 2,4-dioxo-1,3-diazinan in the presence of triethylamine to form the desired product.", "The product is then purified by recrystallization from ethyl acetate and water.", "The final product is obtained by treating the purified product with sodium hydroxide followed by hydrochloric acid and then neutralizing with sodium bicarbonate." ] } | |
CAS RN |
2377643-33-7 |
Product Name |
3-(2,4-dioxo-1,3-diazinan-1-yl)-4-methoxybenzoic acid |
Molecular Formula |
C12H12N2O5 |
Molecular Weight |
264.2 |
Purity |
95 |
Origin of Product |
United States |
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